Cas no 155455-92-8 ([1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester)

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester is a chiral piperidine derivative featuring an L-valine-derived amide moiety and a benzyl-protected carbamate group. This compound is of interest in medicinal chemistry due to its structural versatility, serving as a key intermediate in the synthesis of peptidomimetics and protease inhibitors. The (S)-2-amino-3-methyl-butyryl group enhances stereoselective binding, while the benzyl ester provides stability under synthetic conditions. Its well-defined stereochemistry and functional group compatibility make it suitable for targeted modifications in drug discovery. The compound is typically utilized in research settings for exploring structure-activity relationships in enzyme inhibition or receptor modulation.
[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester structure
155455-92-8 structure
Product Name:[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester
CAS No:155455-92-8
MF:C19H29N3O3
MW:347.451864957809
CID:2159981
Update Time:2025-05-20

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

    • [1-((S)-2-amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester
    • (S)-Benzyl (1-(2-amino-3-methylbutanoyl)piperidin-4-yl)(methyl)carbamate
    • AM100295
    • [1-((S)-2-Amino-3-methylbutyryl)piperidin-4-yl]methylcarbamic acid benzyl ester
    • [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester
    • Inchi: 1S/C19H29N3O3/c1-14(2)17(20)18(23)22-11-9-16(10-12-22)21(3)19(24)25-13-15-7-5-4-6-8-15/h4-8,14,16-17H,9-13,20H2,1-3H3/t17-/m0/s1
    • InChI Key: CUPHKRMNRSKKGI-KRWDZBQOSA-N
    • SMILES: O=C([C@H](C(C)C)N)N1CCC(CC1)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 441
  • Topological Polar Surface Area: 75.9

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
083944-500mg
1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester
155455-92-8
500mg
£694.00 2022-03-01

Additional information on [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester

Professional Introduction to [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester (CAS No. 155455-92-8)

[1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 155455-92-8, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a piperidine ring and a benzylic ester group, make it a valuable building block for designing novel therapeutic agents.

The compound's structure is characterized by a chiral center at the (S)-2-amino-3-methyl-butyryl moiety, which imparts stereochemical specificity to any derivatives synthesized from it. This aspect is particularly important in medicinal chemistry, where enantiomeric purity can significantly influence the pharmacological properties of a drug. The piperidine ring, a common pharmacophore in many bioactive compounds, contributes to the compound's potential biological activity by facilitating interactions with biological targets.

In recent years, there has been a surge in research focused on developing new treatments for neurological and psychiatric disorders. Piperidine derivatives have been extensively studied for their potential role in modulating neurotransmitter systems. The compound [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester fits into this category, as its structural framework suggests interactions with receptors and enzymes involved in these pathways. For instance, studies have shown that piperidine-based compounds can interact with serotonin and dopamine receptors, making them promising candidates for treating conditions such as depression and schizophrenia.

The benzylic ester group in the molecule not only serves as a protecting group during synthetic processes but also contributes to the overall solubility and stability of the compound. This feature is particularly advantageous when formulating drug candidates for clinical trials, as it ensures better bioavailability and shelf-life. Furthermore, the ester functionality can be hydrolyzed under specific conditions to release the corresponding carboxylic acid, which may be useful in further derivatization or in vivo studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The compound [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester has been subjected to virtual screening using various computational tools to identify potential binding sites with biological targets. These studies have highlighted its potential as an antagonist or partial agonist for certain neurotransmitter receptors, which could lead to the development of novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include the formation of the chiral center via enantioselective synthesis and the introduction of the piperidine ring through nucleophilic substitution or cyclization reactions. Recent improvements in synthetic methodologies have allowed for more efficient and sustainable production processes, reducing waste and minimizing environmental impact.

In conclusion, [1-((S)-2-Amino-3-methyl-butyryl)-piperidin-4-yl]-methyl-carbamic acid benzyl ester (CAS No. 155455-92-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and stereochemical properties make it an attractive candidate for designing new drugs targeting neurological and psychiatric disorders. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in the development of next-generation therapeutic agents.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited